Cas no 68322-84-9 (3-Bromo-4-fluorobenzotrifluoride)

• Product Name: 3-Bromo-4-fluorobenzotrifluoride
• CAS No: 68322-84-9
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD00040938
• CID: 58756
• PubChem ID: 144295
• Update Time: 2025-04-18

3-Bromo-4-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluorobenzotrifluoride
• 2-Bromo-1-fluoro-4-(trifluoromethyl)benzene
• 2-Fluoro-5-(trifluoromethyl)bromobenzene
• (1E,3E,7E,11E)-1,7,11-Trimethyl-4-isopropyl-1,3,7,11-cyclotetradecatetrene
• (1E,3E,7E,11E)-1,7,11-Trimethyl-4-isopropylcyclotetradeca-1,3,7,11-tetrene
• 2-bromo-1-fluoro-4-(trifluormethyl)benzene
• 2-bromo-1-fluoro-4-trifluoromethyl-benzene
• 3-bromo-4-fluoro-1-trifluoromethyl benzene
• 3-bromo-4-fluoro-benzotrifluoride
• 3-bromo-α,α,
• Cembrene C
• Isoneocembrene A
• 3-Bromo-α,α,α,4-tetrafluorotoluene
• 2-Bromo-1-fluoro-4-trifluoromethylbenzene
• 2-Bromo-4-trifluoromethyl-1-fluorobenzene
• 2-Fluoro-5-trifluoromethyl-1-bromobenzene
• BENZENE, 2-BROMO-1-FLUORO-4-(TRIFLUOROMETHYL)-
• 3-Bromo-alpha,alpha,alpha,4-tetrafluorotoluene
• 1-BROMO-2-FLUORO-5-(TRIFLUOROMETHYL)BENZENE
• 3-BROMO-ALPHA,ALPHA,ALPHA-4-TETRAFLUOROTOLUENE
• PubChem1639
• BCP24555
• SBB099648
• LF10083
• VF10032
• LS10426
• AKOS005255557
• 2-Bromo-1-fluoro-4-(trifluoromethyl)benzene #
• MFCD00040938
• CS-W010271
• CK2332
• FT-0615156
• AC-4113
• AM20060385
• 3-Bromo-4-fluorobenzotrifluoride, 96%
• DTXSID80218469
• SCHEMBL283936
• B1421
• 68322-84-9
• GS-3105
• EN300-116406
• 3-Bromo-4-fluorobenzotrifluoride,99%
• DTXCID50140960
• 4-Fluoro-3-bromobenzotrifluoride
• 3-Bromo-4-fluorobenzotrifluoride

• MDL： MFCD00040938
• Inchi： 1S/C7H3BrF4/c8-5-3-4(7(10,11)12)1-2-6(5)9/h1-3H
• InChI Key： RZJOIMPUMMQKFR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1)F
• BRN： 2093911

Computed Properties

• Exact Mass: 241.93500
• Monoisotopic Mass: 241.935425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: Liquid
• Density: 1.706 g/mL at 25 °C(lit.)
• Boiling Point: 60°C/35mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: n20/D 1.459(lit.)
• PSA: 0.00000
• LogP: 3.60700
• Solubility: Not determined

3-Bromo-4-fluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335,H227
• Warning Statement： P210,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN1760
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S45-S36/37/39-S26-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides